BE“GHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of Boc-4-
aminophenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Tert-butyl (4-
Compound Name:
hydroxyphenyl)carbamate

Cat. No.: B153034

An In-depth Technical Guide to the Physical and Chemical Properties of Boc-4-aminophenol

Introduction

tert-Butyl N-(4-hydroxyphenyl)carbamate, commonly known as Boc-4-aminophenol, is a vital
intermediate in organic synthesis, particularly in the fields of medicinal chemistry and drug
development. The presence of a Boc (tert-butyloxycarbonyl) protecting group on the amino
functionality allows for selective reactions at the phenolic hydroxyl group. This guide provides a
comprehensive overview of its physical and chemical properties, experimental protocols, and
key applications for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

The properties of Boc-4-aminophenol are summarized in the tables below, providing a clear
reference for laboratory and research applications.

Table 1: General and Molecular Properties
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Property Value Reference
tert-butyl N-(4-

IUPAC Name [1][2]
hydroxyphenyl)carbamate
4-(Boc-amino)phenol, N-Boc-

Synonyms - [1][3]
4-hydroxyaniline

CAS Number 54840-15-2 [1]I3]

Molecular Formula C11H15NOs3 [1]

Molecular Weight 209.24 g/mol [1]
YRQMBQUMJIFVZLF-

InChl Key [1][4]

UHFFFAOYSA-N

Canonical SMILES

CC(C)
(C)OC(=0)NC1=CC=C(0)C=C  [2][4]
1

Table 2: Physical Characteristics

Property Value Reference
Appearance White to off-white solid [31[5]
Melting Point 143-147 °C (lit.) [11[31[4]
Boiling Point (Predicted) 288.7 £ 23.0 °C [31[5]
Density (Predicted) 1.182 + 0.06 g/cm?3 [31[5]
Solubility Slightly soluble in water [31[5]

Storage Temperature

Room temperature, keep in a

[3][5]

dark, dry, and sealed place

Table 3: Chemical and Reactivity Data
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Property Value Reference
pKa (Predicted) 10.13+0.26 [31[5]
XLogP3 1.9 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

CZuntg p 3 ]
Rotatable Bond Count 3 [1]
Topological Polar Surface Area  58.6 A2 [1]

Table 4: Spectroscopic Data

Spectroscopic Method Data Availability

1H NMR Available[6]

13C NMR Available[6]

IR Spectroscopy Available[6]

Mass Spectrometry ESI-MS (m/z) 208.1 [M-H]~[3]

Experimental Protocols
Synthesis of Boc-4-aminophenol

A common and efficient method for the synthesis of Boc-4-aminophenol involves the reaction of
4-aminophenol with di-tert-butyl dicarbonate (Bocz0).

Materials:
e 4-Aminophenol
» Di-tert-butyl dicarbonate (Boc20)

o Methanol
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Triethylamine

Ethyl acetate

0.25N Hydrochloric acid (aqueous)

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Procedure:

Dissolve 4-aminophenol (10.97 g, 100.5 mmol) and triethylamine (30 mL) in methanol (200
mL).[3]

Slowly add di-tert-butyl dicarbonate (24.07 g, 110.3 mmol) to the solution.[3]
Stir the reaction mixture at room temperature (22°C) for 14 hours.[3]

Monitor the reaction completion using Thin Layer Chromatography (TLC).
Remove the solvent by rotary evaporation.[3]

Dissolve the residue in ethyl acetate (250 mL).[3]

Extract the organic phase with 0.25N aqueous hydrochloric acid (100 mL).[3]

Separate the organic phase and wash it sequentially with a saturated agueous ammonium
chloride solution (3 x 50 mL).[3]

Dry the organic phase over anhydrous sodium sulfate.[3]

Remove the solvent by rotary evaporation to yield the final product as a white solid.[3]
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Synthesis of Boc-4-aminophenol

Reactants

Methanol &
Triethylamine
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Caption: Workflow for the synthesis of Boc-4-aminophenol.
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Chemical Reactivity and Stability
The chemical reactivity of Boc-4-aminophenol is primarily dictated by the interplay between the

Boc-protected amine and the phenolic hydroxyl group.

+ Amino Group Protection: The Boc group effectively protects the amino functionality,
preventing its participation in reactions such as acylation or alkylation under standard
conditions. This protection is crucial for directing reactions to the hydroxyl group.[2]

» Phenolic Hydroxyl Group: The unprotected hydroxyl group is available for various chemical
transformations. For instance, it can be alkylated to form ethers or acylated to form esters. In
the presence of a strong base like sodium hydride (NaH), the phenolic proton can be
abstracted to form a more nucleophilic phenoxide ion.[7]

» Deprotection: The Boc group can be readily removed under acidic conditions (e.g., with HCI)
to regenerate the free amino group, a common strategy in multi-step organic synthesis.[7]

« Stability: Boc-4-aminophenol should be stored in a dark place and sealed in a dry
environment at room temperature to prevent degradation.[3][5] It is susceptible to oxidation,
a characteristic common to aminophenols.

Reactivity of Boc-4-aminophenol

. )

Base, Electrophile \Acid

Resulting Compounds

Ether/Ester Derivatives 4-Aminophenol

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.thermofisher.com/order/catalog/product/H55645.14
https://www.researchgate.net/post/In-4-aminophenol-which-is-more-reactive-towards-nucleophilic-substitution-reaction-phenolic-OH-or-aromatic-amino
https://www.researchgate.net/post/In-4-aminophenol-which-is-more-reactive-towards-nucleophilic-substitution-reaction-phenolic-OH-or-aromatic-amino
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9246409.htm
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB9246409.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Logical relationship of Boc-4-aminophenol's reactivity.

Applications in Drug Development

Boc-4-aminophenol is a key building block in the synthesis of various pharmaceutical
compounds. Its bifunctional nature, combined with the orthogonal protection strategy, makes it
a versatile starting material.

o Peptide Synthesis: It is utilized to protect the amine group during the solid-phase synthesis
of peptides.[2][3]

 Intermediate for Active Pharmaceutical Ingredients (APIs): The structural motif of 4-
aminophenol is present in numerous drugs. The Boc-protected form allows for the controlled
and sequential introduction of other functional groups, which is essential in the multi-step
synthesis of complex APIs.

o Scaffold for Combinatorial Chemistry: Due to its two distinct reactive sites, Boc-4-
aminophenol can be used as a scaffold to generate libraries of compounds for high-
throughput screening in drug discovery programs.

Conclusion

Boc-4-aminophenol is a compound of significant interest to researchers and professionals in
organic synthesis and drug development. Its well-defined physical and chemical properties,
coupled with its versatile reactivity, make it an indispensable tool in the synthesis of complex
organic molecules and pharmacologically active compounds. This guide provides the essential
technical information required for its effective use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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